3-methyl-1-(2-methylpiperidine-1-carbonyl)-1H-imidazol-3-ium iodide

• IUPAC Name: (3-methylimidazol-3-ium-1-yl)-(2-methylpiperidin-1-yl)methanone;iodide
• InChI: InChI=1S/C11H18N3O.HI/c1-10-5-3-4-6-14(10)11(15)13-8-7-12(2)9-13;/h7-10H,3-6H2,1-2H3;1H/q+1;/p-1
• InChI Key: OTVVTFKLBDUCRO-UHFFFAOYSA-M
• Canonical SMILES: CC1CCCCN1C(=O)N2C=C[N+](=C2)C.[I-]
• Molecular Formula: C11H18IN3O
• Molecular Weight: 335.18 g/mol

Description

3-methyl-1-(2-methylpiperidine-1-carbonyl)-1H-imidazol-3-ium iodide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as MPCI and is a cationic imidazolium salt.

Mechanism of Action

The mechanism of action of 3-methyl-1-(2-methylpiperidine-1-carbonyl)-1H-imidazol-3-ium iodide is not fully understood, but it is believed to involve the disruption of cell membranes in bacteria and fungi. It may also interact with metal ions to catalyze organic reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-methyl-1-(2-methylpiperidine-1-carbonyl)-1H-imidazol-3-ium iodide are not well studied. It is known to have antimicrobial activity, but it is not clear how this activity affects human cells. Further research is needed to determine the potential effects of this compound on human health.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-1-(2-methylpiperidine-1-carbonyl)-1H-imidazol-3-ium iodide in lab experiments is its antimicrobial activity, which can be useful in studying the effects of bacteria and fungi on various processes. However, the limitations of this compound include its potential toxicity and the need for further research to determine its effects on human health.

Future Directions

There are several future directions for research on 3-methyl-1-(2-methylpiperidine-1-carbonyl)-1H-imidazol-3-ium iodide. These include:
1. Further studies on the mechanism of action of this compound to better understand its antimicrobial activity and potential use as a catalyst in organic reactions.
2. Studies on the potential toxicity of this compound and its effects on human health.
3. Development of new antibiotics based on the structure of 3-methyl-1-(2-methylpiperidine-1-carbonyl)-1H-imidazol-3-ium iodide.
4. Investigation of the potential use of this compound in other scientific research applications, such as drug delivery or materials science.
In conclusion, 3-methyl-1-(2-methylpiperidine-1-carbonyl)-1H-imidazol-3-ium iodide is a chemical compound that has potential applications in scientific research. Its antimicrobial activity and ability to form stable complexes with metal ions make it a promising candidate for the development of new antibiotics and catalysts. However, further research is needed to determine its potential toxicity and effects on human health.

Synthesis Methods

The synthesis of 3-methyl-1-(2-methylpiperidine-1-carbonyl)-1H-imidazol-3-ium iodide involves the reaction of 1-methylpiperidine-2-carboxylic acid with 1-methylimidazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The product is then treated with iodomethane to form the final product, 3-methyl-1-(2-methylpiperidine-1-carbonyl)-1H-imidazol-3-ium iodide.

Scientific Research Applications

3-methyl-1-(2-methylpiperidine-1-carbonyl)-1H-imidazol-3-ium iodide has been studied for its potential applications in scientific research. It has been found to have antimicrobial activity against a range of bacteria and fungi, making it a potential candidate for the development of new antibiotics. It has also been studied for its potential use as a catalyst in organic reactions, due to its ability to form stable complexes with metal ions.